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Compound of Interest

Compound Name: Ceplignan

Cat. No.: B12391908 Get Quote

CAS Number: 185244-78-4[1] Molecular Formula: C₁₈H₁₈O₇[1]

Physicochemical Properties of Ceplignan
Ceplignan is a lignan derivative belonging to the dihydrobenzofuran class of natural products.

Lignans are a diverse group of polyphenolic compounds found in various plants.

Property Value Source

CAS Number 185244-78-4 [1]

Molecular Formula C₁₈H₁₈O₇ [1]

Molecular Weight 346.33 g/mol PubChem

IUPAC Name

(2S,3R)-2-(4-hydroxy-3-

methoxyphenyl)-3-

(hydroxymethyl)-7-methoxy-

2,3-dihydro-1-benzofuran-5-

carboxylic acid

PubChem

Stereoisomers

(2S,3R)-ceplignan and

(2R,3S)-ceplignan have been

reported.
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A specific, detailed synthesis protocol for Ceplignan is not readily available in the reviewed

literature. However, a general and biomimetic approach for the synthesis of related

dihydrobenzofuran lignans can be adapted. This typically involves the oxidative coupling of

substituted hydroxycinnamic acid esters.

General Experimental Protocol for Dihydrobenzofuran
Lignan Synthesis
A plausible synthetic route for Ceplignan could involve the following conceptual steps:

Preparation of Precursors: Synthesis of appropriate ferulic acid derivatives that will form the

two main parts of the Ceplignan molecule.

Oxidative Coupling: A biomimetic oxidative coupling of the ferulic acid precursors. This

reaction can be catalyzed by various reagents, such as silver oxide or enzymatic systems

like laccases or peroxidases, to form the dihydrobenzofuran ring structure. This step is

crucial for establishing the relative stereochemistry at the C2 and C3 positions of the

dihydrobenzofuran ring.

Functional Group Manipulations: Subsequent chemical modifications, such as reduction of

ester groups to alcohols and other necessary transformations, to arrive at the final structure

of Ceplignan.

Chiral Separation: Separation of the resulting enantiomers, (2S,3R)-ceplignan and (2R,3S)-

ceplignan, can be achieved using chiral chromatography techniques.
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Conceptual Synthesis of Ceplignan

Ferulic Acid Derivatives Oxidative Coupling
(e.g., Ag2O or Laccase)

1. Coupling
Dihydrobenzofuran

Intermediate

2. Ring Formation
Functional Group

Modification

3. Modification
Ceplignan (Racemic)

4. Final Product
Chiral Separation

(HPLC)

5. Resolution
(2S,3R)-Ceplignan &
(2R,3S)-Ceplignan

Hypothetical Mechanism of SERT Enhancement by Ceplignan
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General Workflow for Anti-inflammatory Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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